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Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834

Disclaimer: Aldoxycarb is a highly toxic carbamate insecticide and nematicide.[1][2] All
handling and disposal procedures must be conducted in strict accordance with federal, state,
and local regulations and institutional safety protocols. This guide provides essential
information but should be supplemented by a thorough review of the specific Safety Data Sheet
(SDS) for the product in use and consultation with your institution's Environmental Health and
Safety (EHS) department.

Aldoxycarb presents a significant hazard to human health and the environment. It is classified
as having high mammalian acute toxicity and is extremely toxic to wildlife.[1] Due to its mobility
in certain soil types, improper disposal poses a substantial risk of groundwater contamination.
[1] Therefore, adherence to proper disposal protocols is critical to ensure the safety of
laboratory personnel and the surrounding community.

Immediate Safety and Handling Protocol

Before beginning any procedure involving Aldoxycarb, ensure all necessary personal
protective equipment (PPE) is worn and that you are working in a well-ventilated area,
preferably a chemical fume hood.

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: Consult the SDS for specific respiratory protection requirements,
which may be necessary depending on the form of Aldoxycarb and the procedure.

In case of exposure, immediately follow the first-aid measures outlined in the product's SDS
and seek medical attention.[3]

Step-by-Step Disposal Procedure

The disposal of Aldoxycarb waste is regulated as acutely hazardous.[4] Under no
circumstances should Aldoxycarb or its containers be disposed of in standard trash or poured
down the drain.[5] The only acceptable method is through a licensed hazardous waste
management service.

Step 1: Waste Characterization and Segregation

o Identify Waste Streams: All materials contaminated with Aldoxycarb must be treated as
hazardous waste. This includes:

o

Unused or expired Aldoxycarb.

[¢]

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated PPE.

[¢]

o

Rinsate from cleaning contaminated equipment.

o

Spill cleanup materials.

o Segregate Waste: Do not mix Aldoxycarb waste with other chemical waste streams unless
explicitly permitted by your EHS department. Keep it separate from incompatible materials,
particularly strong oxidizing agents and alkaline substances, which can cause rapid
degradation.[1][3]

Step 2: Containerization
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o Select Appropriate Containers: Use only containers approved for hazardous waste that are
compatible with Aldoxycarb. Leak-proof, sealable plastic containers are generally preferred.

[6]
o Contain Waste:
o Solids: Carefully transfer solid waste into the designated container.

o Liquids: Securely place liquid waste in a leak-proof container, filling it to no more than 80%
capacity to allow for vapor expansion.[7]

o Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated,
puncture-proof sharps container.

o Keep Containers Closed: Hazardous waste containers must be kept securely sealed at all
times, except when actively adding waste.[6][8]

Step 3: Labeling

o Label Immediately: As soon as the first particle of waste is added, affix a hazardous waste
label to the container.[8]

o Complete Information: The label must be filled out completely and legibly.[7] Information
should include:

The words "Hazardous Waste."

[¢]

o

Full chemical name: "Aldoxycarb" (avoid abbreviations).[7]

[e]

All components and their approximate percentages.

The date accumulation started.

o

[¢]

The specific hazard characteristics (e.g., "Acutely Toxic").

Step 4: Storage (Satellite Accumulation)
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o Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6]

e Secondary Containment: The primary waste container must be placed within a larger,
chemically resistant secondary container (e.g., a plastic tub) to contain any potential leaks.[8]

e Secure Storage: The storage area should be secure and inaccessible to unauthorized
personnel.[9][10]

Step 5: Arrange for Disposal

e Contact EHS: Once the container is full or you are finished generating this waste stream,
contact your institution's EHS department to schedule a pickup.

o Professional Disposal: The EHS department will arrange for a licensed hazardous waste
disposal company to transport the waste for final disposal, which is typically high-
temperature incineration at an approved facility.[3][6][11]

Aldoxycarb Hazard and Disposal Summary

The following table summarizes key quantitative and qualitative data for Aldoxycarb disposal

management.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://assets.greenbook.net/M92838.pdf
https://www.fao.org/fileadmin/user_upload/obsolete_pesticides/docs/small_qties.pdf
https://labchem-wako.fujifilm.com/sds/W01W0101-1411JGHEEN.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b1666834?utm_src=pdf-body
https://www.benchchem.com/product/b1666834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter Value | Guideline Source
Chemical Family Carbamate [1]
CAS Number 1646-88-4 [1]
21.4 mg/kg (Toxicity Categor
Acute Oral Toxicity (Rat) N okg ( Y gory [1]
] ) Incineration at an approved
Primary Disposal Method [3][6]111]

hazardous waste facility

EPA Status

Pesticide wastes are acutely

hazardous

[4]

Drain Disposal

Strictly Prohibited

[5]

Container Disposal

Do not reuse; dispose of as

hazardous waste

[2](5]

Aldoxycarb Disposal Workflow

The following diagram illustrates the procedural flow for the safe management and disposal of

Aldoxycarb waste from the laboratory.
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Caption: Workflow for the safe disposal of Aldoxycarb waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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